![molecular formula C17H21NO3 B6630809 2-(1-Ethylcyclopentanecarbonyl)-1,3-dihydroisoindole-5-carboxylic acid](/img/structure/B6630809.png)
2-(1-Ethylcyclopentanecarbonyl)-1,3-dihydroisoindole-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1-Ethylcyclopentanecarbonyl)-1,3-dihydroisoindole-5-carboxylic acid is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. The compound is also known as ECPIIC and is a derivative of isoindoline.
Mechanism of Action
The mechanism of action of ECPIIC is not fully understood. However, it is believed to act by inhibiting enzymes involved in various biological processes. The compound has been found to inhibit the growth of various cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
ECPIIC has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes involved in the biosynthesis of prostaglandins and leukotrienes. The compound has also been found to inhibit the activity of COX-2, an enzyme that is involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
ECPIIC has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. The compound is also relatively inexpensive and has a high yield. However, ECPIIC has some limitations, such as its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on ECPIIC. One potential area of study is the use of the compound as a fluorescent probe for detecting metal ions. Another area of research is the development of more efficient synthesis methods for ECPIIC. Additionally, further studies are needed to fully understand the mechanism of action of ECPIIC and its potential applications in various fields.
In conclusion, ECPIIC is a promising compound that has gained attention in scientific research due to its potential applications in various fields. The compound has been studied extensively for its antimicrobial, anticancer, and anti-inflammatory properties. Future research on ECPIIC is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
The synthesis of ECPIIC involves the reaction of 1-ethylcyclopentanecarbonyl chloride with isoindoline-1,3-dione in the presence of a base. The product is then purified using various techniques such as recrystallization and chromatography.
Scientific Research Applications
ECPIIC has been studied extensively for its potential applications in various scientific fields. It has been found to have antimicrobial, anticancer, and anti-inflammatory properties. The compound has also been studied for its potential use as a fluorescent probe for detecting metal ions.
Properties
IUPAC Name |
2-(1-ethylcyclopentanecarbonyl)-1,3-dihydroisoindole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO3/c1-2-17(7-3-4-8-17)16(21)18-10-13-6-5-12(15(19)20)9-14(13)11-18/h5-6,9H,2-4,7-8,10-11H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPDVPEOPRXSHGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CCCC1)C(=O)N2CC3=C(C2)C=C(C=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.